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Compound Focus: Delphinidin Chloride

CAS No.: 528-53-0

Cat. No.: S525603

Get Quote

Stability Kinetics & Storage Guidelines

Factor Condition Key Finding / Recommended Protocol Experimental Basis

Temperature 2°C
(Refrigeration)

Highest stability; Degradation half-life of
~1443 hours [1]

Aqueous
anthocyanin extract,

pH 3.02 [1]

22°C (Room

Temp)

Moderate stability; Degradation half-life of

~796 hours [1]

Aqueous

anthocyanin extract,
pH 3.02 [1]

75°C (Heating) Rapid degradation; Degradation half-life of
only ~8.4 hours [1]

Aqueous
anthocyanin extract,

pH 3.02 [1]

Storage Long-term Store at -20°C as a powder; store dissolved

solutions at -80°C and avoid repeated
freeze-thaw cycles [2]

Manufacturer's

product information
[2]

Solubilization Working
Solution

Soluble in DMSO (56.2 mg/mL). For in vivo
studies, use a vehicle like 10% DMSO +

40% PEG300 + 5% Tween 80 + 45% Saline
[2]

Manufacturer's
product information

[2]
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Experimental Workflow for Stability Assessment

For research requiring precise knowledge of delphinidin chloride stability under specific conditions, you

can follow this detailed experimental workflow. The accompanying diagram outlines the key stages.
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Start: Prepare Anthocyanin Solution

Divide into Aliquots

Apply Storage Conditions
(Temp, Light, Preservatives)

Sample at Time Intervals

Analyze via HPLC or HPLC-MS

Quantify Remaining Anthocyanin

Determine Degradation Kinetics
(First-Order Model)

End: Calculate Half-Life (t₁/₂)

Key Parameters:
- Temperature

- pH
- Light Exposure

- Additives

Click to download full resolution via product page

Figure 1: Experimental workflow for assessing delphinidin chloride stability.
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Sample Preparation and Storage: Prepare an aqueous or buffered solution of delphinidin chloride
and divide it into aliquots. Expose these aliquots to different storage conditions (e.g., various
temperatures, pH levels, or light exposure) [1].

Sampling and Analysis: At predetermined time intervals, withdraw samples for analysis. The
standard method for quantification is High-Performance Liquid Chromatography (HPLC), often

coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) for precise identification and
measurement [3] [1].

Data Processing and Kinetics: The degradation of anthocyanins like delphinidin typically follows
first-order reaction kinetics [1]. This means the degradation rate is directly proportional to the

concentration of the pigment. The half-life (t₁/₂) can be calculated from the rate constant (k) using the
equation: t₁/₂ = ln(2)/k [1].

Key Technical Notes for Researchers

pH Dependency: Anthocyanin structure and stability are highly pH-dependent. The flavylium cation
form (red) is stable at low pH (e.g., pH < 3), but at higher pH, it converts to colorless or differently

colored forms that are more susceptible to degradation [1].
In Vivo Considerations: For animal studies, a stabilized formulation of delphinidin (e.g., using

sulfobutylether-β-cyclodextrin) has been used to improve its stability and bioavailability upon
administration [4].

Analytical Confirmation: Advanced techniques like Trapped Ion Mobility Spectrometry coupled
with QTOF Tandem Mass Spectrometry (TIMS-QTOF-MS/MS) can be used for the precise

characterization of delocyanin and its potential degradation products [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [delphinidin chloride temperature sensitivity]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b525603#delphinidin-chloride-

temperature-sensitivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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